2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H20BrN3O4/c1-11-8-16-18(20(25)24(11)6-7-26-2)17(13(10-22)19(23)28-16)12-4-5-15(27-3)14(21)9-12/h4-5,8-9,17H,6-7,23H2,1-3H3
• InChI Key: NGLUZVOVFXJQBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3)OC)Br)C(=O)N1CCOC
• Molecular Formula: C20H20BrN3O4
• Molecular Weight: 446.3 g/mol

Description

2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H20BrN3O4 and its molecular weight is 446.301. The purity is usually 95%.
BenchChem offers high-quality 2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-4-(3-bromo-4-methoxyphenyl)-6-(2-methoxyethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of closely related pyrano[3,2-c]pyridine derivatives have been extensively explored. For instance, a study by Ganapathy et al. (2015) detailed the crystal structure of a pyrano[2,3-d]pyrazolo[3,4-b]pyridine derivative, highlighting the crystallization and molecular interactions within the structure, demonstrating the compound's complex and stable nature (J. Ganapathy, R. Jayarajan, G. Vasuki, Aravindhan Sanmargam, 2015).

Antimicrobial Activity and Docking Studies

Research into the antimicrobial properties of similar compounds, such as the study by Okasha et al. (2022), has shown promising results. This particular study synthesized a pyran derivative and evaluated its antimicrobial activities, revealing that the compound exhibited favorable activities compared to reference agents. Molecular docking analysis further supported these findings, suggesting potential therapeutic applications (R. M. Okasha, A. Fouda, Majed A. Bajaber, H. Ghabbour, A. E. E. Amr, A. Naglah, A. Almehizia, A. Elhenawy, A. El-Agrody, 2022).

Synthesis and Neurotropic Activity

The synthesis and evaluation of the neurotropic activities of pyrano[3,4-c]pyridines have also been investigated. A study by Paronikyan et al. (2016) focused on new diamino derivatives of pyrano[3,4-c]pyridines, showing that these compounds possess neutrotropic properties and prevent convulsions in animal models without significant side effects, indicating potential for further pharmacological development (E. Paronikyan, S. Dashyan, I. A. Dzhagatspanyan, R. G. Paronikyan, I. M. Nazaryan, A. G. Akopyan, N. S. Minasyan, A. Ayvazyan, R. Tamazyan, E. Babaev, 2016).

Synthesis of Pyridine and Fused Pyridine Derivatives

The diverse synthesis methods for pyridine derivatives, such as those described by Al-Issa (2012), provide a foundational understanding of the chemical reactions and conditions necessary to produce various pyridine carbonitriles. This knowledge is essential for developing new compounds with potential scientific and therapeutic applications (S. A. Al-Issa, 2012).